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Compound of Interest

Compound Name: C.I. Disperse blue 27

CAS No.: 15791-78-3

Cat. No.: B095324

Get Quote

Disperse Blue 27 is a synthetic dye belonging to the anthraquinone class, characterized by its

deep blue hue and application in dyeing hydrophobic fibers like polyester.[1][2] Its molecular

structure, featuring a complex arrangement of chromophores and auxochromes, is

fundamental to its color and performance properties. The rigorous analytical characterization of

Disperse Blue 27 is critical not only for quality control in manufacturing but also in research

contexts, such as monitoring its environmental fate or its use in developing new materials.

Spectroscopic methods provide a powerful, non-destructive suite of tools to probe the

molecular identity and purity of the dye. UV-Vis spectroscopy elucidates the electronic

transitions responsible for its color, IR spectroscopy identifies its key functional groups, and

NMR spectroscopy provides a detailed map of its atomic structure. Together, these techniques

offer a holistic and definitive analytical profile.

Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular structure is a prerequisite for interpreting

spectroscopic data. Disperse Blue 27, with the molecular formula C₂₂H₁₆N₂O₇, is systematically
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named 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitroanthracene-9,10-dione.[3]

Key Structural Features:

Anthraquinone Core: A rigid, planar system of three fused benzene rings with two ketone

groups, which forms the primary chromophore.[2]

Auxochromes: Electron-donating groups (hydroxyl [-OH] and amino [-NH-]) and an electron-

withdrawing group (nitro [-NO₂]) attached to the core. These groups modulate the energy of

the electronic transitions, shifting the absorption maximum into the visible region and

intensifying the color.[4]

Substituents: A hydroxyethylphenylamino group which influences the dye's solubility and

affinity for textile fibers.

Property Value Reference

IUPAC Name

1,8-dihydroxy-4-[4-(2-

hydroxyethyl)anilino]-5-

nitroanthracene-9,10-dione

[3]

CAS Number 15791-78-3 [2][5]

Molecular Formula C₂₂H₁₆N₂O₇ [5][6]

Molecular Weight 420.37 g/mol [1][2]

Appearance Dark blue to black powder [3][5]

UV-Visible (UV-Vis) Spectroscopy: Quantifying Color
UV-Vis spectroscopy measures the absorption of light by a molecule, which corresponds to the

promotion of electrons to higher energy orbitals.[7] For a dye like Disperse Blue 27, the

extensive conjugation of the anthraquinone system and the influence of its substituents result

in strong absorption in the visible spectrum, which is the origin of its color.[8]

Causality Behind Experimental Choices
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The choice of solvent is critical. A solvent must dissolve the dye without reacting with it and

should be transparent in the wavelength range of interest. For quantitative analysis, adherence

to the Beer-Lambert Law is necessary, which requires using dilute solutions where absorbance

is linearly proportional to concentration.[9]

Experimental Protocol: UV-Vis Analysis
Solvent Selection: Choose a suitable solvent (e.g., acetone, ethanol, or dimethylformamide)

that completely dissolves the dye.

Stock Solution Preparation: Accurately weigh a small amount of Disperse Blue 27 (e.g., 10

mg) and dissolve it in a precise volume of the chosen solvent (e.g., 100 mL) in a volumetric

flask to create a stock solution.

Preparation of Standards: Perform serial dilutions of the stock solution to prepare a series of

standards with known concentrations.[10]

Instrument Calibration: Use a cuvette filled with the pure solvent as a blank to zero the

spectrophotometer.[9]

Spectral Acquisition: Record the absorbance spectrum of each standard and the unknown

sample over a range of approximately 300–800 nm.[11]

Data Analysis: Identify the wavelength of maximum absorbance (λₘₐₓ). Create a calibration

curve by plotting absorbance at λₘₐₓ versus concentration for the standards. Use the linear

regression equation to determine the concentration of the unknown sample.

Workflow for UV-Vis Spectroscopic Analysis

Sample Preparation Instrumental Analysis Data Processing

Weigh Dye Sample Dissolve in Solvent
(Volumetric Flask) Perform Serial Dilutions Calibrate Spectrophotometer

(Solvent Blank)
Measure Absorbance Spectra

(300-800 nm) Identify λmax Plot Calibration Curve
(Abs vs. Conc)

Determine Unknown
Concentration
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Caption: Workflow for quantitative analysis of Disperse Blue 27 using UV-Vis spectroscopy.

Expected Data and Interpretation
The UV-Vis spectrum of Disperse Blue 27 is expected to show a strong absorption band in the

visible region. When dyed on polyester fibers, the λₘₐₓ is observed between 600–610 nm,

which corresponds to the absorption of orange-red light, resulting in the complementary blue

color we perceive.[1][8]

Parameter Expected Value Significance

λₘₐₓ (in polyester) 600 - 610 nm

Corresponds to the primary π–

π* electronic transition of the

conjugated system, defining

the dye's color.[1]

Infrared (IR) Spectroscopy: Mapping Functional
Groups
IR spectroscopy probes the vibrational modes of molecules. Specific functional groups absorb

infrared radiation at characteristic frequencies, causing their bonds to stretch or bend. This

technique is therefore exceptionally powerful for identifying the chemical functionalities present

in a molecule.[12]

Causality Behind Experimental Choices
For solid samples like dyes, the KBr (potassium bromide) pellet method is a common and

effective sample preparation technique. KBr is transparent to IR radiation and forms a solid

matrix that holds the sample in the path of the IR beam. This avoids interference from solvents

and allows for the analysis of the compound in its solid state.[3]

Experimental Protocol: IR Analysis (KBr Pellet)
Sample Preparation: Grind a small amount of Disperse Blue 27 (1-2 mg) with approximately

100-200 mg of dry, spectroscopy-grade KBr using an agate mortar and pestle until a fine,

homogeneous powder is obtained.
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Pellet Formation: Transfer the powder to a pellet press and apply high pressure to form a

thin, transparent or translucent pellet.

Background Scan: Place the empty sample holder in the FT-IR spectrometer and run a

background scan to account for atmospheric CO₂ and water vapor.

Sample Scan: Mount the KBr pellet in the sample holder and acquire the IR spectrum,

typically over the range of 4000 to 400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups in the Disperse Blue 27 molecule.

Workflow for FT-IR Spectroscopic Analysis

Sample Preparation Instrumental Analysis Data Processing

Grind Dye with KBr Press into Pellet Acquire Background
Spectrum

Acquire Sample
Spectrum (4000-400 cm⁻¹) Identify Peak Frequencies Assign Peaks to

Functional Groups

Click to download full resolution via product page

Caption: Workflow for functional group analysis of Disperse Blue 27 using FT-IR spectroscopy.

Expected Data and Interpretation
The IR spectrum provides a molecular fingerprint. The key is to correlate the observed

absorption bands with the known functional groups in the structure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body-img#introduction-the-analytical-imperative-for-disperse-blue-27
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Vibration Type
Functional Group
Assignment

3500 - 3200 O-H Stretch, N-H Stretch

Phenolic -OH, Alcoholic -OH,

and secondary amine -NH

groups.

3100 - 3000 C-H Stretch Aromatic C-H.

2950 - 2850 C-H Stretch
Aliphatic C-H from the

hydroxyethyl group.

~1670 - 1630 C=O Stretch
Ketone groups of the

anthraquinone core.

~1600, ~1475 C=C Stretch Aromatic ring stretching.

1550 - 1500, 1350-1300
N-O Asymmetric & Symmetric

Stretch
Nitro (-NO₂) group.

~1250 C-O Stretch Phenolic C-O.

~1050 C-O Stretch Alcoholic C-O.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Structural Elucidation
NMR spectroscopy is the most powerful technique for determining the precise structure of an

organic molecule. It identifies the chemical environment of magnetically active nuclei (most

commonly ¹H and ¹³C). The data reveals how atoms are connected, providing an unambiguous

structural confirmation.[13]

Causality Behind Experimental Choices
The choice of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) is non-negotiable, as it dissolves

the sample without producing an overwhelming solvent signal in the ¹H NMR spectrum.

Tetramethylsilane (TMS) is typically added as an internal standard to define the 0 ppm

reference point. For complex molecules like Disperse Blue 27, 2D NMR experiments (like

COSY and HSQC) may be necessary to definitively assign all signals.
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Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve 5-10 mg of Disperse Blue 27 in approximately 0.6-0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

Internal Standard: Add a small amount of TMS.

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and

shimmed to optimize the magnetic field homogeneity.

¹H NMR Acquisition: Acquire the proton NMR spectrum. Key parameters include the number

of scans, pulse width, and relaxation delay.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum. This typically requires a longer

acquisition time due to the low natural abundance of ¹³C.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform. Phase and baseline correct the resulting spectrum and integrate the ¹H signals.

Workflow for NMR Spectroscopic Analysis

Sample Preparation Data Acquisition Data Processing & Interpretation

Dissolve Dye in
Deuterated Solvent Add TMS Standard Transfer to NMR Tube Tune and Shim

Spectrometer
Acquire ¹H and ¹³C

Spectra Fourier Transform FID Phase and Baseline Correct Assign Chemical Shifts
and Analyze Coupling

Click to download full resolution via product page

Caption: Workflow for structural elucidation of Disperse Blue 27 using NMR spectroscopy.

Predicted Data and Interpretation
While a public reference spectrum for Disperse Blue 27 is not readily available, the expected

chemical shifts can be predicted based on the functional groups and analysis of similar

anthraquinone derivatives.[14][15]

¹H NMR (Predicted in DMSO-d₆):
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Aromatic Protons (δ 7.0-8.5 ppm): Multiple signals corresponding to the protons on the

anthraquinone core and the phenyl ring. Protons adjacent to the nitro group will be shifted

further downfield.

Phenolic/Amine Protons (δ 9.0-12.0 ppm): Broad signals for the -OH and -NH protons. Their

exact shift is concentration and temperature-dependent.

Aliphatic Protons (δ 3.5-4.5 ppm): Signals for the -CH₂-CH₂-OH group. The methylene group

attached to the oxygen will be further downfield than the one attached to the phenyl ring.

These would likely appear as triplets due to coupling with each other.

Alcoholic Proton (δ ~4.5-5.5 ppm): A broad signal for the terminal -OH proton.

¹³C NMR (Predicted):

Carbonyl Carbons (δ ~180-190 ppm): Signals for the two C=O carbons in the anthraquinone

core.

Aromatic Carbons (δ ~110-160 ppm): Numerous signals for the carbons of the fused rings

and the phenyl substituent. Carbons attached to oxygen, nitrogen, or the nitro group will

have distinct chemical shifts.

Aliphatic Carbons (δ ~60-70 ppm): Two signals for the -CH₂-CH₂- carbons.

Integrated Spectroscopic Analysis: A Self-Validating
System
No single technique provides a complete picture. The true power of spectroscopic analysis lies

in integrating the data from all three methods.

UV-Vis confirms the presence of the extensive chromophore system and allows for

quantification.

IR validates the presence of all key functional groups (C=O, OH, NH, NO₂, aromatic rings).

NMR provides the definitive structural blueprint, confirming the connectivity of these

functional groups and verifying the identity of Disperse Blue 27 over other isomers.
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This integrated approach creates a self-validating system where the results from each

technique must be consistent with the proposed structure and with each other, ensuring the

highest level of scientific trustworthiness.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/uv-vis/spectrum.htm
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/04%3A_Chemical_Speciation/4.04%3A_UV-Visible_Spectroscopy
https://science.valenciacollege.edu/chemistry/experiments/1045-exp10-dyeconcentrationusinguv-vis.pdf
https://www.researchgate.net/figure/UV-vis-spectra-of-six-disperse-dyes-A-CI-Disperse-Blue-183-10-mg-L-A1-B-CI_fig4_244554724
https://old.seu.edu.bd/seujte/downloads/vol_01_No_01_Jan_2021/SEUJTE-Vol01No01-2.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/np/c6np00022c
https://pubs.rsc.org/en/content/articlelanding/2016/np/c6np00022c
https://jksus.org/spectroscopic-studies-on-the-antioxidant-and-anti-tyrosinase-activities-of-anthraquinone-derivatives/
https://jksus.org/spectroscopic-studies-on-the-antioxidant-and-anti-tyrosinase-activities-of-anthraquinone-derivatives/
https://www.chemicalbook.com/SpectrumEN_84-65-1_1hnmr.htm
https://www.benchchem.com/product/b095324/docs#introduction-the-analytical-imperative-for-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#introduction-the-analytical-imperative-for-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#introduction-the-analytical-imperative-for-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#introduction-the-analytical-imperative-for-disperse-blue-27
https://www.benchchem.com/product/b095324?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

